Cas no 1380300-61-7 (Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate
• CAS No: 1380300-61-7
• MF: C₁₉H₂₅N₃O₂
• MW: 327.420704603195
• CID: 5218418
• Update Time: 2025-11-01

Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 1-[[1-(phenylmethyl)-4-piperidinyl]methyl]-, ethyl ester

• Inchi： 1S/C19H25N3O2/c1-2-24-19(23)18-12-20-22(15-18)14-17-8-10-21(11-9-17)13-16-6-4-3-5-7-16/h3-7,12,15,17H,2,8-11,13-14H2,1H3
• InChI Key： KLSLTMBETJBRPR-UHFFFAOYSA-N
• SMILES： N1(CC2CCN(CC3=CC=CC=C3)CC2)C=C(C(OCC)=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate

Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate (CAS No. 1380300-61-7): A Comprehensive Overview

Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate, identified by its CAS number 1380300-61-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structure that includes a pyrazole core and a piperidine moiety, has garnered attention due to its potential pharmacological properties and applications in medicinal chemistry.

The structure of Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate consists of several key functional groups that contribute to its unique chemical and biological characteristics. The pyrazole ring, a heterocyclic aromatic compound, is known for its versatility in medicinal chemistry, often serving as a scaffold for various bioactive molecules. The presence of a carboxylate ester group at the 4-position of the pyrazole ring further enhances its reactivity and potential for further chemical modifications.

Additionally, the molecule incorporates a benzylpiperidine moiety, which is a common structural feature in many pharmacologically active compounds. Piperidine derivatives are widely studied for their role in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. The benzyl group attached to the piperidine ring adds another layer of complexity, influencing the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate with biological targets. Studies have suggested that this compound may exhibit binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation in drug development. The pyrazole-piperidine hybrid structure is particularly intriguing, as it combines the favorable properties of both moieties into a single molecule.

In vitro studies have begun to unravel the pharmacological potential of Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate. Initial experiments have shown that this compound can interact with various biological targets, including kinases and other enzymes involved in signal transduction pathways. These interactions may lead to therapeutic effects in conditions such as cancer, inflammation, and neurological disorders. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate presents unique challenges due to its complex structure. Advanced synthetic methodologies are required to construct the molecule with high yield and purity. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, are often employed to achieve the desired product. The development of efficient synthetic routes is crucial for both academic research and industrial applications.

One of the most exciting aspects of Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate is its potential for structural modification. By altering specific functional groups or introducing new moieties, researchers can fine-tune the pharmacological properties of the compound. This flexibility makes it an excellent candidate for structure-based drug design (SBDD) approaches. SBDD involves using computational tools to predict how changes in a molecule's structure will affect its biological activity, allowing for rapid optimization of lead compounds.

The growing interest in hybrid molecules like Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate reflects broader trends in pharmaceutical research towards developing novel therapeutic agents with improved efficacy and reduced side effects. Hybrid molecules often combine the best features of multiple chemical classes, leading to compounds with enhanced pharmacological profiles. This approach has been successful in several areas of medicine, including oncology and central nervous system (CNS) disorders.

Future research on Ethyl 1-[(1-benzylpiperidin-4-yl)methyl]-1H-pyrazole-4-carboxylate will likely focus on preclinical studies to evaluate its safety and efficacy in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and help guide further development efforts. Additionally, exploring new synthetic strategies to improve yield and scalability will be essential for moving this compound towards clinical trials.

The integration of machine learning and artificial intelligence (AI) into drug discovery has opened new avenues for exploring the potential of compounds like Ethyl 1-(1-benzylpiperidin-4-yl)methl)-]1H-pyrazol⁻₋⁻_{−carbocyclohexenone} (CAS No.
 1380300
 61−7). AI-driven platforms can predict biological activity, identify
 potential drug candidates,
 and optimize
 their structures
 with remarkable precision. This technology holds great promise for accelerating
 the discovery
 and development
 of novel therapeutics, including those based on complex molecules like Ethil −(
(−benzypiprrolidine −
(−benzypiprrolidine −
(−benzypiprrolidine −
(−benzypiprrolidine −
(−benzypiprrolidine −
(−benzypiprrolidine −
(−benzypiprrolidine −
(−benzypiprrolidine − ) )methyl)pyrazolcarbonylacetone). By leveraging these advanced computational tools, researchers can gain deeper insights into the molecular interactions that govern
 pharmacological activity, ultimately leading to more effective treatments.